Cas no 651733-13-0 (Acetamide, N-[2-(hydroxymethyl)-5-nitrophenyl]-)

• Product Name: Acetamide, N-[2-(hydroxymethyl)-5-nitrophenyl]-
• CAS No: 651733-13-0
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 403868
• PubChem ID: 69869554
• Update Time: 2025-04-19

Acetamide, N-[2-(hydroxymethyl)-5-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(hydroxymethyl)-5-nitrophenyl]-
• N-[2-(hydroxymethyl)-5-nitrophenyl]acetamide
• 2-acetamido-4-nitrobenzyl alcohol
• Acetamide,N-[2-(hydroxymethyl)-5-nitrophenyl]
• MDTICKRXNZLAHC-UHFFFAOYSA-N
• DTXSID90741455
• SCHEMBL6696208
• 651733-13-0

• Inchi： 1S/C9H10N2O4/c1-6(13)10-9-4-8(11(14)15)3-2-7(9)5-12/h2-4,12H,5H2,1H3,(H,10,13)
• InChI Key： MDTICKRXNZLAHC-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.06400
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 98.64000
• LogP: 2.21820